Cas no 92369-26-1 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester)

• Product Name: 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester
• CAS No: 92369-26-1
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 806985
• PubChem ID: 6366199
• Update Time: 2025-04-19

2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester
• ethyl 3-(2,6,6-trimethylcyclohex-1-en-1-yl)acrylate
• ethyl 3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoate
• 92369-26-1
• EINECS 296-230-6
• (E)-ethyl 3-(2,6,6-trimethylcyclohex-1-enyl)acrylate
• SCHEMBL1761106
• NS00065389
• SCHEMBL1761108
• SGHXYRRAFDSHBV-CMDGGOBGSA-N

• Inchi： 1S/C14H22O2/c1-5-16-13(15)9-8-12-11(2)7-6-10-14(12,3)4/h8-9H,5-7,10H2,1-4H3/b9-8+
• InChI Key： SGHXYRRAFDSHBV-CMDGGOBGSA-N
• SMILES： O(CC)C(/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 222.16198
• Monoisotopic Mass: 222.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.4

Experimental Properties

• Density: 0.981
• Boiling Point: 294.1°Cat760mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.512

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters